2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide
Overview
Description
2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. It is a synthetic compound that is commonly used in laboratory experiments to study the mechanism of action, biochemical and physiological effects, and other aspects of various biological processes.
Mechanism of Action
Target of Action
Benzothiazole derivatives have been discussed against the target dpre1 in the context of anti-tubercular activity .
Mode of Action
Biochemical Pathways
It’s worth noting that benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, knoevenagel condensation, biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .
Result of Action
It’s known that some benzothiazole derivatives have shown significant anti-inflammatory and analgesic activities .
Advantages and Limitations for Lab Experiments
One advantage of using 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide in laboratory experiments is its ability to selectively inhibit certain enzymes and signaling pathways, allowing researchers to study the effects of specific targets. However, one limitation is that it may not be suitable for use in vivo, as it may have toxic effects on cells and tissues.
Future Directions
There are many potential future directions for research involving 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide. One area of interest is the development of new drugs and compounds based on its structure and mechanism of action. Another area of interest is the study of its effects on different types of cancer and inflammation. Additionally, further research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of 2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide involves a multi-step process that begins with the reaction of 4-methyl-2-nitroaniline with thionyl chloride to form 4-methyl-2-chloronitrobenzene. This compound is then reacted with 2-aminobenzenethiol to form 4-methyl-2-(2-benzothiazolylthio)aniline. Finally, this compound is reacted with phosgene to form this compound.
Scientific Research Applications
2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide has been used in a variety of scientific research applications, including the study of cancer, inflammation, and neurodegenerative diseases. It has been shown to have anti-inflammatory and anti-cancer properties, and has been used in studies to investigate the mechanisms of action of various drugs and compounds.
properties
IUPAC Name |
2-chloro-N-(4-methyl-1,3-benzothiazol-2-yl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11ClN2OS/c1-9-5-4-8-12-13(9)17-15(20-12)18-14(19)10-6-2-3-7-11(10)16/h2-8H,1H3,(H,17,18,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZQRJBYJQVCWDSQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=CC=C3Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11ClN2OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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